N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide

• IUPAC Name: N-methyl-N-[4-(2-methylpropylcarbamothioylamino)phenyl]acetamide
• InChI: InChI=1S/C14H21N3OS/c1-10(2)9-15-14(19)16-12-5-7-13(8-6-12)17(4)11(3)18/h5-8,10H,9H2,1-4H3,(H2,15,16,19)
• InChI Key: BZJCXCMOZDURCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=S)NC1=CC=C(C=C1)N(C)C(=O)C
• Molecular Formula: C14H21N3OS
• Molecular Weight: 279.40 g/mol
• Solubility: >41.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide, also known as IB-MECA, is a chemical compound that has been extensively studied for its potential applications in scientific research. IB-MECA is a selective agonist of the adenosine A3 receptor, a G protein-coupled receptor that is widely distributed throughout the body. The adenosine A3 receptor has been implicated in a variety of physiological processes, including inflammation, ischemia, and cancer, making IB-MECA a promising tool for investigating these processes.

Mechanism of Action

N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide exerts its effects by binding to and activating the adenosine A3 receptor. This receptor is coupled to G proteins, which activate downstream signaling pathways that mediate the physiological effects of N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide. The precise mechanisms by which N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide exerts its effects are still being investigated, but it is thought to modulate a variety of cellular processes, including ion channel activity, intracellular calcium signaling, and gene expression.
Biochemical and Physiological Effects:
N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide has been shown to have a variety of biochemical and physiological effects, depending on the tissue and cell type being studied. For example, N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide can induce apoptosis (programmed cell death) in cancer cells, suggesting that it may have potential as an anticancer agent. N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide can also reduce the production of pro-inflammatory cytokines and chemokines, suggesting that it may have potential as an anti-inflammatory agent. In addition, N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide can modulate the activity of ion channels and transporters, suggesting that it may have potential as a tool for investigating the physiological roles of these proteins.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide in lab experiments is its selectivity for the adenosine A3 receptor. This allows researchers to specifically investigate the role of this receptor in various physiological processes without affecting other adenosine receptors. However, one limitation of using N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide is its potential for off-target effects, particularly at high concentrations. In addition, N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide can be difficult to synthesize and may be expensive, depending on the method used.

Future Directions

There are many potential future directions for research involving N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide. One area of interest is the development of new therapeutic agents that target the adenosine A3 receptor, particularly in the context of cancer and inflammation. Another area of interest is the investigation of the downstream signaling pathways that mediate the effects of N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide, which could lead to the identification of new targets for drug development. Finally, there is interest in developing new methods for synthesizing N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide that are more efficient and cost-effective than current methods.

Synthesis Methods

N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. One common method involves the reaction of 4-nitrophenyl isothiocyanate with isobutylamine to form the intermediate 4-nitrophenyl isothiocyanate-isobutylamide. This intermediate is then reacted with N-methylacetamide to form N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide. Other methods involve the use of enzymes such as thiourea or thiocyanate hydrolase to catalyze the reaction.

Scientific Research Applications

N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide has been used extensively in scientific research to investigate the role of the adenosine A3 receptor in various physiological processes. For example, studies have shown that N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide can reduce inflammation and tissue damage in models of ischemia-reperfusion injury, suggesting that the adenosine A3 receptor may be a potential target for therapeutic intervention in this condition. N-(4-{[(isobutylamino)carbonothioyl]amino}phenyl)-N-methylacetamide has also been shown to inhibit tumor growth and metastasis in animal models of cancer, suggesting that the adenosine A3 receptor may be a potential target for cancer therapy.